N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-5-fluoro-2-methoxybenzenesulfonamide

• IUPAC Name: N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C20H21FN2O4S/c1-27-18-9-6-15(21)12-19(18)28(25,26)22-16-7-8-17-14(11-16)3-2-10-23(17)20(24)13-4-5-13/h6-9,11-13,22H,2-5,10H2,1H3
• InChI Key: HFZXULWHFZVRKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4CC4
• Molecular Formula: C20H21FN2O4S
• Molecular Weight: 404.5 g/mol

Description

N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-5-fluoro-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C20H21FN2O4S and its molecular weight is 404.46. The purity is usually 95%.
BenchChem offers high-quality N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-5-fluoro-2-methoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-5-fluoro-2-methoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Several 2-anilino-3-aroylquinolines, structurally related to the target compound, have demonstrated remarkable cytotoxic activity against various human cancer cell lines including HeLa, DU-145, A549, MDA-MB-231, and MCF-7. These compounds, notably 7f and 7g, showed potent antiproliferative activity against lung and prostate cancer cell lines by inhibiting tubulin polymerization. These findings suggest potential applications in cancer therapy through the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis (Srikanth et al., 2016).

Fluorescent Probing and Metal Detection

A study on the synthesis and spectroscopic properties of analogues related to the chemical structure highlighted the ability to form complexes with Zn(II). These compounds exhibited a bathochromic shift in their UV/visible spectra upon addition of Zn(II), indicating potential applications in fluorescent probing and metal ion detection. Notably, some derivatives formed highly fluorescent complexes with Zn(II), suggesting their utility in biochemical and analytical applications (Kimber et al., 2003).

GABA Receptor Interaction

Compounds structurally similar to the query chemical have been identified as binding with high affinity to the GABAA/benzodiazepine receptor, exhibiting a range of intrinsic efficacies. This suggests potential research applications in the development of therapeutic agents targeting the GABAergic system for the treatment of neurological and psychiatric disorders (Tenbrink et al., 1994).

Material Science and Organic Synthesis

In the realm of material science and organic synthesis, derivatives of the target compound have been explored for their potential in facilitating reactions such as the Heck reaction, indicating utility in synthetic chemistry for the creation of complex organic molecules. Additionally, studies on the structural aspects and properties of salt and inclusion compounds reveal potential applications in materials science, particularly in the development of novel materials with specific fluorescent or chemical binding properties (Patrick et al., 2002).